Cas no 2806720-37-4 (prop-2-yn-1,1-d2-1-amine)
prop-2-yn-1,1-d2-1-amine structure
Product Name:prop-2-yn-1,1-d2-1-amine
CAS No:2806720-37-4
MF:C3H5N
MW:57.0908238887787
CID:6827069
PubChem ID:142735075
Update Time:2025-02-19
prop-2-yn-1,1-d2-1-amine Chemical and Physical Properties
Names and Identifiers
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- 2806720-37-4
- prop-2-yn-1,1-d2-1-amine
- CS-25329
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- Inchi: 1S/C3H5N/c1-2-3-4/h1H,3-4H2/i3D2
- InChI Key: JKANAVGODYYCQF-SMZGMGDZSA-N
- SMILES: NC([2H])([2H])C#C
Computed Properties
- Exact Mass: 57.054752656Da
- Monoisotopic Mass: 57.054752656Da
- Isotope Atom Count: 2
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 4
- Rotatable Bond Count: 0
- Complexity: 38.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 26Ų
prop-2-yn-1,1-d2-1-amine Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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